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Compound of Interest

Compound Name: Sulbactam-d5 (sodium)

Cat. No.: B15144320 Get Quote

In-Depth Technical Guide: Sulbactam-d5
(sodium)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core quantitative data on Sulbactam-d5 (sodium), a deuterated

analog of Sulbactam sodium. The inclusion of deuterium isotopes can be instrumental in

pharmacokinetic and metabolic studies.

Quantitative Data Summary
The following table summarizes the key identifiers and physicochemical properties of

Sulbactam-d5 (sodium).

Property Value

CAS Number 1322625-44-4[1][2][3]

Molecular Weight 260.25 g/mol [1][2][3]

Molecular Formula C₈H₅D₅NNaO₅S[1]

Unlabeled CAS Number 69388-84-7 (for Sulbactam sodium)[1][3]

Unlabeled Molecular Weight 255.22 g/mol (for Sulbactam sodium)[4]
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Structural Relationship
Sulbactam-d5 (sodium) is a stable isotope-labeled version of Sulbactam sodium. The

deuterium labeling is a critical modification used in various research applications, particularly in

analytical and metabolic studies.
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Figure 1. Relationship between Sulbactam (sodium) and its deuterated form.

Mechanism of Action Context
Sulbactam itself is not an antibiotic but a β-lactamase inhibitor.[3][4][5] It competitively and

irreversibly binds to and inhibits β-lactamase enzymes produced by certain bacteria.[2][3][5]

This action protects β-lactam antibiotics from degradation, thereby extending their antibacterial

spectrum. Sulbactam is commonly combined with antibiotics like ampicillin. The deuterated

form, Sulbactam-d5, is primarily utilized as a tracer for quantification in drug development and

pharmacokinetic studies.[2][3]

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of Sulbactam-d5
(sodium) are typically proprietary to the manufacturers and are not publicly available in

extensive detail. However, its primary application is as an internal standard in analytical

methods like mass spectrometry for the quantification of Sulbactam in biological matrices.

A general workflow for such an application is outlined below.
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Figure 2. General workflow for using Sulbactam-d5 as an internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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